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Compound of Interest

Compound Name:
2,4-Dichloro-6-methylpyrimidin-5-

amine

Cat. No.: B077011 Get Quote

An In-depth Technical Guide to 2,4-Dichloro-6-methylpyrimidin-5-amine: Structure,

Properties, Synthesis, and Applications

Introduction
In the landscape of modern medicinal chemistry and drug development, functionalized

pyrimidine scaffolds are of paramount importance. Their structural resemblance to the

nucleobases found in DNA and RNA makes them privileged structures for interacting with a

wide array of biological targets. Among these, dichlorinated methylpyrimidinamines serve as

highly versatile and reactive intermediates for the synthesis of complex, biologically active

molecules. This guide provides a comprehensive technical overview of 2,4-dichloro-6-
methylpyrimidin-5-amine, a key building block in organic synthesis.

It is crucial to distinguish this compound from its constitutional isomer, 4,6-dichloro-2-

methylpyrimidin-5-amine. While both share the same molecular formula, the arrangement of

substituents on the pyrimidine ring is different, leading to distinct chemical properties and

reactivity. This guide will focus on the specified topic, 2,4-dichloro-6-methylpyrimidin-5-
amine, while also providing comparative data for its isomer to ensure clarity and aid in

unambiguous identification. We will delve into its nomenclature, physicochemical properties,

synthesis methodologies, spectroscopic characterization, applications in drug discovery, and

essential safety protocols.
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Nomenclature and Structural Elucidation
The systematic naming of chemical compounds is governed by the International Union of Pure

and Applied Chemistry (IUPAC) to ensure unambiguous identification. The IUPAC name for the

topic of this guide is 2,4-dichloro-6-methylpyrimidin-5-amine[1]. Its isomer is named 4,6-

dichloro-2-methylpyrimidin-5-amine[2]. The difference lies in the positions of the two chloro

groups and the methyl group on the pyrimidine ring.

To prevent any ambiguity, the following table summarizes the key identifiers for both isomers.

Identifier
2,4-Dichloro-6-
methylpyrimidin-5-amine

4,6-Dichloro-2-
methylpyrimidin-5-amine

IUPAC Name
2,4-dichloro-6-methylpyrimidin-

5-amine[1]

4,6-dichloro-2-methylpyrimidin-

5-amine[2]

CAS Number 13162-27-1[1] 39906-04-2[2]

PubChem CID 14665971[1] 736674[2]

Molecular Formula C₅H₅Cl₂N₃[1] C₅H₅Cl₂N₃[2][3]

InChI

InChI=1S/C5H5Cl2N3/c1-2-

3(8)4(6)10-5(7)9-

2/h8H2,1H3[1]

InChI=1S/C5H5Cl2N3/c1-2-9-

4(6)3(8)5(7)10-2/h8H2,1H3[2]

[3]

InChIKey
FDMMHWIFYCXEOF-

UHFFFAOYSA-N[1]

FKRXXAMAHOGYNT-

UHFFFAOYSA-N[2][3]

SMILES CC1=C(C(=NC(=N1)Cl)Cl)N[1] CC1=NC(=C(C(=N1)Cl)N)Cl[2]

The structural differences are visually represented in the diagram below.
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2,4-Dichloro-6-methylpyrimidin-5-amine 4,6-Dichloro-2-methylpyrimidin-5-amine

2_4_dichloro 4_6_dichloro

3-Aminocrotonamide
+ Urea

4-Amino-6-methyl-
pyrimidin-2-ol

Cyclization 4-Amino-6-methyl-5-
nitropyrimidin-2-ol

Nitration
(HNO₃/H₂SO₄) 2,4-Dichloro-6-methyl-

5-nitropyrimidine

Chlorination
(POCl₃) 2,4-Dichloro-6-methyl-

pyrimidin-5-amine

Reduction
(e.g., Pd/C, H₂)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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